1-[(4-fluorophenyl)sulfonyl]-4-[4-nitro-3-(1-piperidinyl)phenyl]piperazine

• IUPAC Name: 1-(4-fluorophenyl)sulfonyl-4-(4-nitro-3-piperidin-1-ylphenyl)piperazine
• InChI: InChI=1S/C21H25FN4O4S/c22-17-4-7-19(8-5-17)31(29,30)25-14-12-23(13-15-25)18-6-9-20(26(27)28)21(16-18)24-10-2-1-3-11-24/h4-9,16H,1-3,10-15H2
• InChI Key: KVAQBISUPNEODI-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C2=C(C=CC(=C2)N3CCN(CC3)S(=O)(=O)C4=CC=C(C=C4)F)[N+](=O)[O-]
• Molecular Formula: C21H25FN4O4S
• Molecular Weight: 448.5 g/mol

Description

1-[(4-fluorophenyl)sulfonyl]-4-[4-nitro-3-(1-piperidinyl)phenyl]piperazine, also known as PNU-142633, is a synthetic compound that has been widely used in scientific research for its potential therapeutic effects.

Mechanism of Action

The mechanism of action of 1-[(4-fluorophenyl)sulfonyl]-4-[4-nitro-3-(1-piperidinyl)phenyl]piperazine is not fully understood, but it is believed to involve the modulation of various signaling pathways, including the PI3K/Akt/mTOR pathway and the NF-kappaB pathway. This compound has also been shown to activate the Nrf2/ARE pathway, which plays a critical role in cellular defense against oxidative stress.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects, including the inhibition of cell proliferation, the induction of apoptosis, the modulation of oxidative stress, and the regulation of inflammation. This compound has also been shown to improve cognitive function and protect neurons from neurodegeneration.

Advantages and Limitations for Lab Experiments

One of the advantages of using 1-[(4-fluorophenyl)sulfonyl]-4-[4-nitro-3-(1-piperidinyl)phenyl]piperazine in lab experiments is its high potency and specificity. This compound has a high affinity for its target proteins, which allows for precise modulation of signaling pathways. However, one of the limitations of using this compound is its potential toxicity at high concentrations. Careful dose-response studies are necessary to determine the optimal concentration for each experiment.

Future Directions

There are several future directions for the research on 1-[(4-fluorophenyl)sulfonyl]-4-[4-nitro-3-(1-piperidinyl)phenyl]piperazine. One direction is to further investigate its potential therapeutic effects in other diseases, such as multiple sclerosis and Huntington's disease. Another direction is to explore its potential as a drug candidate for clinical trials. Additionally, more studies are needed to elucidate the exact mechanism of action of this compound and to identify its target proteins.

Scientific Research Applications

1-[(4-fluorophenyl)sulfonyl]-4-[4-nitro-3-(1-piperidinyl)phenyl]piperazine has been extensively studied for its potential therapeutic effects in various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. In cancer research, this compound has been shown to inhibit the growth of tumor cells by inducing apoptosis and suppressing cell proliferation. In Alzheimer's disease research, this compound has been found to improve cognitive function and reduce the accumulation of amyloid beta plaques in the brain. In Parkinson's disease research, this compound has been shown to protect dopaminergic neurons from oxidative stress and neuroinflammation.